1-(7-(Benzo[d][1,3]dioxol-5-yl)-1,4-thiazepan-4-yl)-2-(2,4-dichlorophenoxy)ethanone

• IUPAC Name: 1-[7-(1,3-benzodioxol-5-yl)-1,4-thiazepan-4-yl]-2-(2,4-dichlorophenoxy)ethanone
• InChI: InChI=1S/C20H19Cl2NO4S/c21-14-2-4-16(15(22)10-14)25-11-20(24)23-6-5-19(28-8-7-23)13-1-3-17-18(9-13)27-12-26-17/h1-4,9-10,19H,5-8,11-12H2
• InChI Key: RPJVEEURKCBQEW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC3=C(C=C2)OCO3)C(=O)COC4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C20H19Cl2NO4S
• Molecular Weight: 440.3 g/mol

Description

1-(7-(Benzo[d][1,3]dioxol-5-yl)-1,4-thiazepan-4-yl)-2-(2,4-dichlorophenoxy)ethanone is a useful research compound. Its molecular formula is C20H19Cl2NO4S and its molecular weight is 440.34. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Antimicrobial Activity : Research has demonstrated the synthesis and characterization of various benzimidazole-derived chelating agents showing broad-spectrum antimicrobial activities. These compounds, while not directly matching the queried chemical, share a complex structure and show promise in fighting bacterial and fungal infections (Agh-Atabay, Dulger, & Gucin, 2003).

• Heterocyclic Syntheses : A study on the synthesis of novel heterocyclic compounds from benzoin-α-oxime by reaction with electrophiles introduces a versatile approach to creating a variety of heterocyclic systems, which can be related to the structural complexity of the compound (Singh & Singh, 2004).

Chemical Synthesis and Material Science

• Photopolymerization Initiators : Benzophenone derivatives, such as Benzophenone-1,3-dioxane, have been studied for their roles as free radical initiators in photopolymerization. These compounds, through their photoinitiating capabilities, contribute to advancements in material sciences, particularly in polymer synthesis (Wang, Ma, Yin, Nie, & Yu, 2010).

• Detoxification Applications : The detoxification of persistent organic pollutants such as DDT and TCP demonstrates the potential environmental applications of certain chemical reactions. While not directly related, the methodology and chemical processes involved in these studies provide insight into how similar compounds might be utilized in environmental chemistry (Ghaffar, Tabata, Mashiatullah, & Alaamer, 2013).